Cas no 70556-92-2 (1H-Pyrrole-2,5-dione, 3-butyl-4-methyl-)

• Product Name: 1H-Pyrrole-2,5-dione, 3-butyl-4-methyl-
• CAS No: 70556-92-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1744630
• Update Time: 2024-11-27

1H-Pyrrole-2,5-dione, 3-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3-butyl-4-methyl-

• Inchi： 1S/C9H13NO2/c1-3-4-5-7-6(2)8(11)10-9(7)12/h3-5H2,1-2H3,(H,10,11,12)
• InChI Key： JKLUKLCVTCIHLL-UHFFFAOYSA-N
• SMILES： N1C(=O)C(C)=C(CCCC)C1=O

Computed Properties

• Exact Mass: 167.09469

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 283.2±9.0 °C(Predicted)
• PSA: 46.17
• pka: 8.60±0.60(Predicted)